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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387

This guide provides a comprehensive overview of 2-methyl-3-pentanol, including its chemical
identity, physicochemical properties, synthesis protocols, and relevant applications for
researchers, scientists, and drug development professionals.

Chemical Identity and Structure

The preferred IUPAC name for the organic chemical compound with the common name 2-
methyl-3-pentanol is 2-methylpentan-3-ol[1][2][3]. It is classified as a secondary alcohol[1].

The chemical structure is characterized by a five-carbon pentane chain with a hydroxyl (-OH)
group located on the third carbon and a methyl (-CH3) group on the second carbon.

e Molecular Formula: CeH14O[1][2][3][4][5]
e SMILES String: CCC(O)C(C)C
e InChl Key: ISTIMQSHILQAEC-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the key quantitative properties of 2-methyl-3-pentanol is presented in the table
below. These properties are essential for its handling, application in experimental settings, and
for analytical characterization.
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Property Value Source(s)
Molar Mass 102.174 g/mol [1112]
Appearance Colorless liquid [1][2]
Density 0.819 g/mL at 25 °C [6]

0.8243 g/lcm? at 20 °C [1][4]

Boiling Point 128 °C

126.5°C [1]4]

Flash Point 46 °C (115 °F) - closed cup [7]

Solubility in Water

20 g/L

[1]14]

Refractive Index

1.417 at 20 °C

[6]7]

Vapor Pressure

5.38 mmHg

[2]

Experimental Protocols

A multi-step synthesis can be employed to produce 2-methyl-3-pentanol from 2-

methylpentane. This process involves bromination, elimination, and hydroboration-oxidation

reactions[8].

Step 1: Bromination of 2-Methylpentane

light.

Step 2: Elimination Reaction

Reagents: 2-methylpentane, Bromine (Brz), UV light.

Product: 2-bromo-2-methylpentane.

Mechanism: Free radical halogenation.

Reaction: 2-methylpentane is reacted with bromine (Brz2) in the presence of ultraviolet (UV)
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e Reaction: The resulting 2-bromo-2-methylpentane undergoes an E2 elimination reaction with
a strong base.

» Reagents: 2-bromo-2-methylpentane, Sodium methoxide (NaOMe) in methanol (MeOH).
e Product: 2-methyl-2-pentene.

e Mechanism: E2 elimination.

Step 3: Hydroboration-Oxidation

» Reaction: The alkene, 2-methyl-2-pentene, is hydrated via an anti-Markovnikov addition of a
hydroxyl group.

e Reagents: 1. Borane-tetrahydrofuran complex (BHs-THF), 2. Hydrogen peroxide (H20:2) and
sodium hydroxide (NaOH).

e Product: A racemic mixture of 2-methyl-3-pentanol.
e Mechanism: Hydroboration-oxidation.

Other notable synthetic strategies for 2-methyl-3-pentanol include the use of Grignard and
Wittig reactions, which offer different approaches to forming the carbon skeleton and
introducing the hydroxyl group[9]. For instance, a Grignard reaction could involve the reaction
of an appropriate Grignard reagent with an aldehyde[9].

Visualizations

The following diagram illustrates the logical breakdown of the IUPAC name "2-methylpentan-3-
ol".
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Logical breakdown of the IUPAC name for 2-methylpentan-3-ol.

The diagram below outlines the experimental workflow for the synthesis of 2-methyl-3-
pentanol from 2-methylpentane.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b165387?utm_src=pdf-body-img
https://www.benchchem.com/product/b165387?utm_src=pdf-body
https://www.benchchem.com/product/b165387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Bromination
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Workflow for the synthesis of 2-methyl-3-pentanol.
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Applications and Occurrence

2-Methyl-3-pentanol has been identified as a volatile marker and is also used as a fuel[1][6]
[10]. In terms of natural occurrence, it has been reported in Camellia sinensis, the plant species
whose leaves and leaf buds are used to produce tea[2]. Its potential as a neurotoxin has also
been noted[11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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